Cas no 1176417-30-3 (7-fluoro-4(1H)-Cinnolinone)

• Product Name: 7-fluoro-4(1H)-Cinnolinone
• CAS No: 1176417-30-3
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• CID: 1100644
• PubChem ID: 21813268
• Update Time: 2025-08-05

7-fluoro-4(1H)-Cinnolinone Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4(1H)-Cinnolinone
• 7-fluoro-3H-cinnolin-4-one
• 7-fluoro-1H-cinnolin-4-one
• 1008-37-3
• 7-fluorocinnolin-4-ol
• 7-fluoro-1,4-dihydrocinnolin-4-one
• 7-Fluorocinnolin-4(1H)-one
• SCHEMBL929511
• EN300-681465
• 7-Fluoro-cinnolin-4-ol
• A910306
• 1176417-30-3
• DURMPCDTEFYBQZ-UHFFFAOYSA-N

• Inchi： 1S/C8H5FN2O/c9-5-1-2-6-7(3-5)11-10-4-8(6)12/h1-4H,(H,11,12)
• InChI Key： DURMPCDTEFYBQZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=NNC=2C=1)=O

Computed Properties

• Exact Mass: 164.03859095g/mol
• Monoisotopic Mass: 164.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines